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For Researchers, Scientists, and Drug Development Professionals

Quasar 670 is a versatile fluorescent dye that has become an indispensable tool in a wide
array of scientific research applications. Belonging to the cyanine dye family, it fluoresces in the
red region of the visible spectrum, offering a robust alternative to Cy5.[1][2][3] This guide
provides an in-depth overview of Quasar 670's properties, applications, and detailed
experimental protocols to empower researchers in leveraging this powerful fluorophore.

Core Properties and Spectral Characteristics

Quasar 670 is an indocarbocyanine dye characterized by its bright fluorescence and strong
absorption.[3][4][5] It is frequently used for labeling oligonucleotides and can be incorporated at
the 5' end, 3' end, or internally within the sequence.[4][6][7] Its spectral properties make it an
ideal candidate for multiplexing experiments, helping to minimize cross-talk with other
fluorophores.[8]

Quantitative Data Summary

For ease of comparison, the key quantitative properties of Quasar 670 are summarized in the
table below. These values are crucial for designing experiments and selecting appropriate
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instrumentation.

Property

Value

Notes

Absorption Maximum (Amax)

644 - 647 nm[2][4][5][6][81[9]
[10]

Spectral properties can be
influenced by the local
environment, such as the

buffer system.[11]

Emission Maximum (Amax)

666 - 670 nm[2][4][5][6][81[°]
[10]

Extinction Coefficient at Amax

187,000 M~tcm~1[2][4][5][6]
[10]

A measure of how strongly the
dye absorbs light at a specific

wavelength.

Recommended Quencher

Black Hole Quencher® 2
(BHQ®-2)[6][7][8]

BHQ-2 has an absorption
range of 550-650 nm, making
it an efficient quencher for
Quasar 670.[3]

Alternative Dyes

CysS[1][2][3][8]

Quasar 670 is a direct
replacement for Cy5, sharing
similar photobleaching

characteristics.[12]

Key Applications in Scientific Research

Quasar 670's favorable spectral properties have led to its widespread adoption in several key

research areas, particularly in nucleic acid analysis.

Quantitative PCR (qPCR) and Digital PCR (dPCR)

Quasar 670 is extensively used as a reporter dye in probe-based gPCR and dPCR assays.[13]

In this context, it is typically incorporated into dual-labeled probes, such as TagMan® probes,

where its fluorescence is quenched by a nearby quencher molecule.[14] During PCR, the 5’

exonuclease activity of the polymerase cleaves the probe, separating the reporter from the

guencher and leading to a detectable increase in fluorescence that is proportional to the

amount of amplified target.[14]
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Figure 1. Workflow for probe-based gPCR using a Quasar 670-labeled probe.

Fluorescence In Situ Hybridization (FISH)

Quasar 670 is a popular choice for labeling probes in FISH experiments, particularly for the
detection of RNA molecules (RNA FISH).[2] Its emission in the far-red part of the spectrum is
advantageous for cellular imaging as it can help to reduce background autofluorescence, which
is often more prevalent in the green and yellow channels.[1][2] This makes it particularly useful
for imaging in tissues.[2]

This protocol is a generalized procedure for detecting single RNA molecules in fixed cells.

e Sample Preparation:

[¢]

Grow cells on coverslips to the desired confluency.

[¢]

Wash briefly with 1x PBS.

Fix cells with 3.7% formaldehyde in 1x PBS for 10 minutes at room temperature.

[e]

Permeabilize cells with 70% ethanol for at least 1 hour at 4°C.

o

o Hybridization:
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o Prepare the hybridization buffer containing the Quasar 670-labeled Stellaris® probe set.
o Wash the cells with wash buffer.

o Add the hybridization buffer with the probes to the cells and incubate in a humidified
chamber at 37°C for 4-16 hours.

» Washing and Mounting:

o Wash the cells with wash buffer to remove unbound probes. A second wash containing
DAPI can be included for nuclear staining.

o Briefly rinse with 1x PBS.

o Mount the coverslip onto a microscope slide using an anti-fade mounting medium, such as
Vectashield® or Prolong® Diamond.[2][12]

e Imaging:

o Image the sample using a fluorescence microscope equipped with appropriate filter sets
for Quasar 670 (Excitation: ~647 nm, Emission: ~670 nm).[2] It is recommended to image
longer wavelength dyes first to minimize photobleaching.[12]

While Quasar 670 does not directly measure signaling pathway activity, it is a critical tool for
visualizing the downstream effects of signaling cascades, such as changes in gene expression.
By targeting specific mRNA transcripts with Quasar 670-labeled probes, researchers can
quantify and localize the expression of genes that are up- or down-regulated in response to a
particular signaling event.
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Figure 2. Conceptual diagram illustrating the use of Quasar 670 in RNA FISH to visualize a
downstream event of a signaling pathway.

Oligonucleotide Labeling and FRET Applications

Quasar 670 is available in various reactive forms, such as phosphoramidites and CPGs,
allowing for its direct incorporation into oligonucleotides during synthesis.[6][7][8] This efficient
labeling strategy is beneficial for creating fluorescently tagged primers and probes for a variety
of applications.[8]

Furthermore, Quasar 670 can serve as an acceptor fluorophore in Forster Resonance Energy
Transfer (FRET) pairs. When paired with a suitable donor dye, FRET can be used to study
molecular interactions and conformational changes in nucleic acids and proteins. The efficiency
of FRET is highly dependent on the distance between the donor and acceptor, making it a
powerful tool for measuring nanoscale distances.

Methodologies for Key Experiments
Oligonucleotide Labeling with Quasar 670

Oligonucleotides can be labeled with Quasar 670 at the 5' or 3' end.

o 5'Labeling: Quasar 670 phosphoramidite is used to add the dye to the 5' terminus of an
oligonucleotide during automated synthesis.[6]

o 3'Labeling: Quasar 670 CPG (Controlled Pore Glass) is used as the solid support to initiate
oligonucleotide synthesis, resulting in a 3' labeled oligo.[7] This is particularly useful for
FRET applications where the donor is at the 5' end.[7]

Deprotection: After synthesis, the oligonucleotide must be deprotected. For Quasar 670-
labeled oligos, deprotection can be carried out using concentrated ammonium hydroxide.[6] It
is important to note that some degradation of the dye can occur, and the use of methylamine
should be avoided.[6]

Conclusion

Quasar 670 has established itself as a robust and reliable fluorescent dye for a range of
applications in molecular biology and drug discovery. Its bright signal, spectral properties, and
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versatility in oligonucleotide labeling make it an excellent choice for gPCR, FISH, and FRET-
based assays. By understanding its core characteristics and employing optimized protocols,
researchers can effectively harness the power of Quasar 670 to advance their scientific
investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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